2-Oxopentanoic acid
2-Oxopentanoic acid
2-oxopentanoic acid is an oxopentanoic acid carrying an oxo group at position 2. It has a role as a human metabolite. It is a 2-oxo monocarboxylic acid and an oxopentanoic acid. It is a conjugate acid of a 2-oxopentanoate.
2-Oxopentanoic acid is a natural product found in Arabidopsis thaliana with data available.
2-Oxopentanoic acid is a natural product found in Arabidopsis thaliana with data available.
Brand Name:
Vulcanchem
CAS No.:
1821-02-9
VCID:
VC21262242
InChI:
InChI=1S/C5H8O3/c1-2-3-4(6)5(7)8/h2-3H2,1H3,(H,7,8)
SMILES:
CCCC(=O)C(=O)O
Molecular Formula:
C5H8O3
Molecular Weight:
116.11 g/mol
2-Oxopentanoic acid
CAS No.: 1821-02-9
Cat. No.: VC21262242
Molecular Formula: C5H8O3
Molecular Weight: 116.11 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-oxopentanoic acid is an oxopentanoic acid carrying an oxo group at position 2. It has a role as a human metabolite. It is a 2-oxo monocarboxylic acid and an oxopentanoic acid. It is a conjugate acid of a 2-oxopentanoate. 2-Oxopentanoic acid is a natural product found in Arabidopsis thaliana with data available. |
|---|---|
| CAS No. | 1821-02-9 |
| Molecular Formula | C5H8O3 |
| Molecular Weight | 116.11 g/mol |
| IUPAC Name | 2-oxopentanoic acid |
| Standard InChI | InChI=1S/C5H8O3/c1-2-3-4(6)5(7)8/h2-3H2,1H3,(H,7,8) |
| Standard InChI Key | KDVFRMMRZOCFLS-UHFFFAOYSA-N |
| SMILES | CCCC(=O)C(=O)O |
| Canonical SMILES | CCCC(=O)C(=O)O |
| Boiling Point | 179.0 °C |
| Melting Point | 6.5 °C |
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